Cas no 954027-34-0 (N-(2H-1,3-benzodioxol-5-yl)-N'-4-(2-phenylmorpholin-4-yl)butylethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-N'-4-(2-phenylmorpholin-4-yl)butylethanediamide
• CAS No: 954027-34-0
• MF: C₂₃H₂₇N₃O₅
• MW: 425.47758603096
• CID: 6064453
• PubChem ID: 16893123
• Update Time: 2025-10-28

N-(2H-1,3-benzodioxol-5-yl)-N'-4-(2-phenylmorpholin-4-yl)butylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-N'-4-(2-phenylmorpholin-4-yl)butylethanediamide
• VU0630260-1
• N1-(benzo[d][1,3]dioxol-5-yl)-N2-(4-(2-phenylmorpholino)butyl)oxalamide
• AKOS024491094
• N'-(1,3-benzodioxol-5-yl)-N-[4-(2-phenylmorpholin-4-yl)butyl]oxamide
• 954027-34-0
• F5024-0190
• N-(2H-1,3-benzodioxol-5-yl)-N'-[4-(2-phenylmorpholin-4-yl)butyl]ethanediamide

• Inchi： 1S/C23H27N3O5/c27-22(23(28)25-18-8-9-19-20(14-18)31-16-30-19)24-10-4-5-11-26-12-13-29-21(15-26)17-6-2-1-3-7-17/h1-3,6-9,14,21H,4-5,10-13,15-16H2,(H,24,27)(H,25,28)
• InChI Key： ZEVURDGLYPNRAB-UHFFFAOYSA-N
• SMILES： O1CCN(CCCCNC(C(NC2C=CC3=C(C=2)OCO3)=O)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 425.19507097g/mol
• Monoisotopic Mass: 425.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.1Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-N'-4-(2-phenylmorpholin-4-yl)butylethanediamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-N'-4-(2-phenylmorpholin-4-yl)butylethanediamide (CAS No. 954027-34-0)

N-(2H-1,3-benzodioxol-5-yl)-N'-4-(2-phenylmorpholin-4-yl)butylethanediamide, identified by its CAS number 954027-34-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug discovery. The presence of a benzodioxol moiety and a phenylmorpholine substituent suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

The benzodioxol ring, also known as the oxygenated dibenzo-p-dioxin structure, is a common pharmacophore found in various bioactive molecules. Its ability to engage in hydrogen bonding and π-stacking interactions makes it a valuable component in designing molecules with specific biological activities. In contrast, the phenylmorpholine moiety introduces a secondary amine group that can form stable complexes with nucleophiles and other functional groups. This dual functionality positions the compound as a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new molecular entities with potential therapeutic benefits. The combination of the benzodioxol and phenylmorpholine moieties in N-(2H-1,3-benzodioxol-5-yl)-N'-4-(2-phenylmorpholin-4-yl)butylethanediamide suggests that it may exhibit properties such as receptor binding affinity, metabolic stability, and favorable pharmacokinetic profiles. These characteristics are crucial for the development of drugs that can effectively interact with biological targets while minimizing off-target effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the benzodioxol ring typically involves cyclization reactions, while the attachment of the phenylmorpholine group often requires nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

The potential applications of N-(2H-1,3-benzodioxol-5-yl)-N'-4-(2-phenylmorpholin-4-yl)butylethanediamide are diverse and span across various therapeutic areas. Its structural features make it a candidate for inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). Additionally, the compound's ability to interact with G-protein coupled receptors (GPCRs) suggests its utility in developing treatments for neurological disorders and cardiovascular diseases.

Evidence from preclinical studies indicates that molecules containing the benzodioxol> group has been shown to enhance drug delivery systems by improving solubility and bioavailability. These findings support the hypothesis that N-(< strong >2H13benzodioxol5yl)-N'-< strong >4(< strong >2phenylmorpholin4yl)< strong

The chemical properties of N-(< strong >2H13benzodioxol5yl)-N'-< strong >4(< strong >2phenylmorpholin4